Cas no 1379320-31-6 (Pentane, 1-bromo-5-(trifluoromethoxy)-)

1-Bromo-5-(trifluoromethoxy)pentane is a halogenated alkane derivative featuring both bromine and trifluoromethoxy functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of fluorinated compounds and pharmaceuticals. The presence of the bromine atom allows for further functionalization via nucleophilic substitution or cross-coupling reactions, while the trifluoromethoxy group enhances stability and lipophilicity. Its well-defined reactivity and structural features make it valuable in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and light. High-purity grades are available for precision applications.

Pentane, 1-bromo-5-(trifluoromethoxy)- structure

1379320-31-6 structure

Product Name:Pentane, 1-bromo-5-(trifluoromethoxy)-

CAS No:1379320-31-6

MF:C₆H₁₀BrF₃O

MW:235.04221200943

CID:5281480

Update Time:2025-10-18

Pentane, 1-bromo-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- 1-bromo-5-(trifluoromethoxy)pentane
- Pentane, 1-bromo-5-(trifluoromethoxy)-
- Inchi： 1S/C6H10BrF3O/c7-4-2-1-3-5-11-6(8,9)10/h1-5H2
- InChI Key： XMBDCQNLYPKLBN-UHFFFAOYSA-N
- SMILES： BrCCCCCOC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 94.3
XLogP3: 3.1
Topological Polar Surface Area: 9.2

Pentane, 1-bromo-5-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-679014-0.05g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	0.05g	$1091.0	2023-03-11
Enamine	EN300-679014-0.1g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	0.1g	$1144.0	2023-03-11
Enamine	EN300-679014-0.25g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	0.25g	$1196.0	2023-03-11
Enamine	EN300-679014-0.5g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	0.5g	$1247.0	2023-03-11
Enamine	EN300-679014-1.0g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	1g	$0.0	2023-06-07
Enamine	EN300-679014-2.5g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	2.5g	$2548.0	2023-03-11
Enamine	EN300-679014-5.0g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	5.0g	$3770.0	2023-03-11
Enamine	EN300-679014-10.0g	1-bromo-5-(trifluoromethoxy)pentane	1379320-31-6	10.0g	$5590.0	2023-03-11